6-methyl-4-((1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-[2-[3-(trifluoromethyl)phenyl]acetyl]piperidin-4-yl]oxypyran-2-one
• InChI: InChI=1S/C20H20F3NO4/c1-13-9-17(12-19(26)27-13)28-16-5-7-24(8-6-16)18(25)11-14-3-2-4-15(10-14)20(21,22)23/h2-4,9-10,12,16H,5-8,11H2,1H3
• InChI Key: MVQJBWNQQIWAIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H20F3NO4
• Molecular Weight: 395.4 g/mol

Description

6-methyl-4-((1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C20H20F3NO4 and its molecular weight is 395.378. The purity is usually 95%.
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Scientific Research Applications

Addition-Rearrangement Reactions

• Study Overview : A study conducted by Jao et al. (1996) explored the addition-rearrangement reactions of 3,4-Dihydro-2-methoxy-5-methyl-2H-pyran with arylsulfonyl isocyanates. This reaction generated corresponding 3-formyl- and 3-acetyl-6-methoxy-3-methyl-1-(arylsulfonyl)-2-piperidones, demonstrating potential in synthetic organic chemistry. Read more.

Tandem Sequence Reactions

• Study Overview : Khatri and Samant (2015) investigated the oxa Diels–Alder reaction of 6-amino-4-(4-methoxyphenyl)-2H-pyran-2-ones with benzaldehydes. They observed an unusual tandem sequence of reactions, leading to the formation of complex compounds. Such studies are significant in understanding the behavior of complex organic molecules under certain conditions. Read more.

Synthesis and Evaluation of Derivatives

• Study Overview : Aytemir et al. (2004) synthesized and evaluated 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives for their anticonvulsant and antimicrobial activities. The study highlights the potential pharmacological applications of derivatives of 2H-pyran-2-ones. Read more.

Electrochemical Studies

• Study Overview : Naik et al. (2013) described the synthesis of novel Mannich bases bearing pyrazolone moiety and conducted electrochemical studies on these compounds. Such research contributes to the understanding of the electrochemical properties of complex organic molecules. Read more.